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Compound of Interest

Compound Name: alpha-Pinene oxide

Cat. No.: B154639 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling alpha-Pinene oxide, including detailed operational and disposal plans. By offering

procedural, step-by-step guidance, this document aims to be a preferred source for laboratory

safety and chemical handling information, building trust through value beyond the product itself.

Quantitative Data Summary
The following table summarizes key quantitative data for alpha-Pinene oxide, facilitating easy

reference and comparison.

Property Value Citations

Flash Point 55 °C (131 °F) [1]

Molecular Formula C10H16O [2]

Molecular Weight 152.23 g/mol [2]

NFPA Rating (estimated)
Health: 2; Flammability: 2;

Instability: 0
[1]
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Proper PPE is the first line of defense against exposure to alpha-Pinene oxide. The following

equipment is mandatory when handling this chemical.[3]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or chemical splash

goggles.[4][5] A face shield may be appropriate in some situations.[6]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Gloves must be

inspected before use, and proper removal techniques should be followed to avoid skin

contact.[5]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] A complete suit

protecting against chemicals may be necessary depending on the concentration and

amount of the substance.[2]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1] A

full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges is recommended as a backup to engineering controls.[5] If the respirator is the

sole means of protection, use a full-face supplied air respirator.[5]

Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.

Handling:

Work in a well-ventilated area.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling and before breaks.[1][5]

Keep away from heat, sparks, and open flames as alpha-Pinene oxide is a flammable

liquid and vapor.[1]

Use non-sparking tools.[4]
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Empty containers may retain product residue and can be dangerous.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Keep away from sources of ignition.[1]

Store locked up.[3]

Immediate and appropriate first aid is crucial in the event of exposure.

Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen.[3] If not

breathing, give artificial respiration.[3] Do not use mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[4] Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Wash clothing before reuse.[1] Seek medical

aid.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical aid.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an unconscious

person.[1] Seek medical aid.[1]

In the event of a spill or leak, follow these steps to ensure safety and proper cleanup.

Evacuate and Secure: Evacuate personnel from the area and secure the entrance.[7]

Eliminate Ignition Sources: Remove all sources of ignition.[1]

Ventilate: Provide ventilation.[1]

Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,

or earth.[1] Use spark-proof tools for cleanup.[1] Place the absorbed material into a suitable,

closed container for disposal.[4]
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Decontaminate: Ventilate and wash the area after the clean-up is complete.[7]

Prevent Environmental Contamination: Do not let the chemical enter drains or waterways.[4]

Proper disposal of alpha-Pinene oxide and its containers is essential to protect the

environment and comply with regulations.

Chemical Disposal: This combustible material may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[5] Offer surplus and non-recyclable solutions to a

licensed disposal company.[5] Chemical waste generators must determine if a discarded

chemical is classified as hazardous waste and must consult federal, state, and local

hazardous waste regulations for complete and accurate classification.[1][6]

Contaminated Packaging: Dispose of as unused product.[2] Containers can be triple rinsed

and offered for recycling or reconditioning.[4] Alternatively, the packaging can be punctured

to make it unusable for other purposes and then disposed of in a sanitary landfill.[4]

Safe Handling Workflow for alpha-Pinene Oxide
The following diagram illustrates the logical workflow for the safe handling of alpha-Pinene
oxide, from preparation to disposal.
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Start: Prepare for Handling

Step 1: Don Personal Protective Equipment (PPE)
- Goggles/Face Shield

- Gloves
- Protective Clothing

- Respirator (if needed)

Step 2: Safe Handling and Storage
- Well-ventilated area

- Avoid ignition sources
- Use non-sparking tools

- Store in a cool, dry, well-ventilated area

Emergency Procedures

If an incident occurs

Step 3: Waste Disposal
- Collect waste in labeled containers

- Dispose through a licensed company
- Follow all local, state, and federal regulations

After use

Spill or Leak
- Evacuate and secure

- Eliminate ignition sources
- Absorb with inert material
- Clean and decontaminate

Spill

Exposure
- Inhalation: Fresh air, medical aid

- Skin: Flush with water, medical aid
- Eyes: Flush with water, medical aid

- Ingestion: Do NOT induce vomiting, medical aid

Exposure

Decontaminate & Dispose of Contaminated Items

End: Complete Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of alpha-Pinene oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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